Cas no 877-53-2 (phenol, 2,4-dimethyl-, acetate)

• Product Name: phenol, 2,4-dimethyl-, acetate
• CAS No: 877-53-2
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 861405
• PubChem ID: 136688
• Update Time: 2025-04-19

phenol, 2,4-dimethyl-, acetate Chemical and Physical Properties

Names and Identifiers

• phenol, 2,4-dimethyl-, acetate
• (2,4-dimethylphenyl) acetate
• 2,4-Dimethylphenyl acetate #
• acetic acid 2,4-dimethyl-phenyl ester
• SCHEMBL1799618
• NSC 48672
• NSC48672
• 877-53-2
• F70100
• (2,4-dimethyl)phenyl acetate
• DTXSID00236569
• 2,4-Dimethylphenyl acetate
• NSC-48672

• Inchi： 1S/C10H12O2/c1-7-4-5-10(8(2)6-7)12-9(3)11/h4-6H,1-3H3
• InChI Key： BNXJYMYPBQBNSW-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 164.084
• Monoisotopic Mass: 164.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.028
• Boiling Point: 226.4°C at 760 mmHg
• Flash Point: 89.2°C
• Refractive Index: 1.503

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters